6-chloro-2-[2-(piperidine-1-carbonyl)morpholin-4-yl]quinoxaline

• IUPAC Name: [4-(6-chloroquinoxalin-2-yl)morpholin-2-yl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C18H21ClN4O2/c19-13-4-5-14-15(10-13)20-11-17(21-14)23-8-9-25-16(12-23)18(24)22-6-2-1-3-7-22/h4-5,10-11,16H,1-3,6-9,12H2
• InChI Key: DIQAMWJZLUULSY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2CN(CCO2)C3=CN=C4C=C(C=CC4=N3)Cl
• Molecular Formula: C18H21ClN4O2
• Molecular Weight: 360.8 g/mol

Description

The compound “6-chloro-2-[2-(piperidine-1-carbonyl)morpholin-4-yl]quinoxaline” is a complex organic molecule that contains several functional groups, including a quinoxaline ring, a piperidine ring, and a morpholine ring. These types of compounds are often used in the design of drugs due to their diverse pharmacological activities.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple rings and functional groups. The piperidine and morpholine rings are six-membered heterocycles, with the piperidine ring containing one nitrogen atom and the morpholine ring containing both a nitrogen and an oxygen atom. The quinoxaline ring is a fused ring system containing two nitrogen atoms.

Scientific Research Applications

Anti-Tubercular Activity

6-chloro-2-[2-(piperidine-1-carbonyl)morpholin-4-yl]quinoxaline: has been investigated for its anti-tubercular properties. . Among the tested compounds, several exhibited significant activity, with 50% inhibitory concentrations (IC~50~) ranging from 1.35 to 2.18 μM. Notably, these compounds were also found to be non-toxic to human cells. Further development of these derivatives is promising for combating tuberculosis.

Medicinal Chemistry and Drug Design

Piperidine-containing compounds, such as 6-chloro-2-[2-(piperidine-1-carbonyl)morpholin-4-yl]quinoxaline , play a crucial role in drug construction. Piperidine is a six-membered heterocycle with one nitrogen atom and five carbon atoms in the sp3-hybridized state. . The structural features of this compound make it an interesting candidate for further exploration in medicinal chemistry.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For example, some quinoxaline derivatives have been found to have antimicrobial, antifungal, and antitubercular activities.

Future Directions

The future directions for research into this compound could include further exploration of its potential biological activities, optimization of its synthesis process, and investigation of its mechanism of action.